Cas no 80809-57-0 (6-Acetyl-5H-benzo[a]phenoxazin-5-one)

• Product name: 6-Acetyl-5H-benzo[a]phenoxazin-5-one
• CAS No: 80809-57-0
• MF: C₁₈H₁₁NO₃
• MW: 289.285
• CID: 2802883
• PubChem ID: 13015129

6-Acetyl-5H-benzo[a]phenoxazin-5-one Chemical and Physical Properties

Names and Identifiers

• DTXSID40515229
• 6-Acetyl-5H-benzo[a]phenoxazin-5-one
• 80809-57-0

• Inchi： InChI=1S/C18H11NO3/c1-10(20)15-17(21)12-7-3-2-6-11(12)16-18(15)22-14-9-5-4-8-13(14)19-16/h2-9H,1H3
• InChI Key： VWXZTBNSJXPHAW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 289.07389321Da
• Monoisotopic Mass: 289.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.7Ų